Cas no 532987-13-6 (methyl 2-amino-2-(naphthalen-2-yl)acetate)

• Product Name: methyl 2-amino-2-(naphthalen-2-yl)acetate
• CAS No: 532987-13-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD08678001
• CID: 5233543
• PubChem ID: 3507541
• Update Time: 2025-05-25

methyl 2-amino-2-(naphthalen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetic acid, α-amino-, methyl ester
• methyl 2-amino-2-(naphthalen-2-yl)acetate

• MDL： MFCD08678001
• Inchi： 1S/C13H13NO2/c1-16-13(15)12(14)11-7-6-9-4-2-3-5-10(9)8-11/h2-8,12H,14H2,1H3
• InChI Key： OWSZMZAENZHDLB-UHFFFAOYSA-N
• SMILES： C(C1C=CC2C=CC=CC=2C=1)(N)C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(naphthalen-2-yl)acetate

Exploring Methyl 2-amino-2-(naphthalen-2-yl)acetate (CAS 532987-13-6): Properties, Applications, and Innovations

Methyl 2-amino-2-(naphthalen-2-yl)acetate (CAS 532987-13-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a naphthalene backbone and an aminoacetate functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, material science, and agrochemical development, aligning with modern demands for sustainable and efficient chemical solutions.

The compound’s molecular formula and structural features make it a valuable building block for designing bioactive molecules. Researchers are particularly interested in its potential to modulate enzyme activity or serve as a precursor for chiral auxiliaries. Recent studies highlight its role in synthesizing heterocyclic compounds, a class of molecules prevalent in FDA-approved drugs. This aligns with the growing trend of green chemistry, where efficient synthesis routes minimize waste and energy consumption.

From an industrial perspective, methyl 2-amino-2-(naphthalen-2-yl)acetate is often discussed in forums focusing on high-value intermediates and custom synthesis. Its CAS number 532987-13-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in patent literature. Innovations in catalytic asymmetric synthesis have further elevated its profile, as chemists seek enantioselective methods to produce optically active derivatives for pharmaceutical applications.

Environmental and regulatory considerations also play a role in its adoption. Unlike many traditional intermediates, this compound exhibits favorable biodegradability profiles, making it a candidate for eco-friendly formulations. Questions like “How to optimize the yield of methyl 2-amino-2-(naphthalen-2-yl)acetate?” or “What are its spectroscopic characterization methods?” are common among researchers, indicating a need for detailed technical guidance.

In summary, methyl 2-amino-2-(naphthalen-2-yl)acetate (CAS 532987-13-6) represents a nexus of innovation, bridging gaps between academic research and industrial applications. Its adaptability to flow chemistry and continuous manufacturing processes positions it as a forward-looking solution in the evolving landscape of fine chemicals.